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molecular formula C12H14O5S B1310958 (R)-(5-Oxotetrahydrofuran-2-yl)methyl 4-methylbenzenesulfonate CAS No. 58879-33-7

(R)-(5-Oxotetrahydrofuran-2-yl)methyl 4-methylbenzenesulfonate

Cat. No. B1310958
CAS RN: 58879-33-7
M. Wt: 270.3 g/mol
InChI Key: MGAXYKDBRBNWKT-SNVBAGLBSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06127540

Procedure details

p-Toluenesulfonyl chloride (23.65 g, 124.03 mmol) was added portion wise to a solution of (±)-dihydro-5-hydroxymethyl-2(3H)-furanone (example 56) (11.07 g, 95.43 mmol) and pyridine (15.4 mL, 190.86 mmol) in methylene chloride (300 mL) at 0° C. The solution was allowed to warm to rt and stirred overnight. The solution was then washed with water (2×100 mL), 0.5 n HCl until the washings were acidic and finally with saturated NaHCO3. After drying and concentrating, the residue was triturated with toluene to give the title compound as a white solid (19.63 g, 76%).
Name
p-Toluenesulfonyl chloride
Quantity
23.65 g
Type
reactant
Reaction Step One
Name
(±)-dihydro-5-hydroxymethyl-2(3H)-furanone
Quantity
11.07 g
Type
reactant
Reaction Step One
Name
pyridine
Quantity
15.4 mL
Type
reactant
Reaction Step One
Name
methylene chloride
Quantity
300 mL
Type
solvent
Reaction Step One
Name
title compound
Yield
76%

Identifiers

REACTION_CXSMILES
[C:1]1([CH3:11])[CH:6]=[CH:5][C:4]([S:7](Cl)(=[O:9])=[O:8])=[CH:3][CH:2]=1.[OH:12][CH2:13][CH:14]1[O:18][C:17](=[O:19])[CH2:16][CH2:15]1.N1C=CC=CC=1>C(Cl)Cl>[C:1]1([CH3:11])[CH:6]=[CH:5][C:4]([S:7]([O:12][CH2:13][CH:14]2[O:18][C:17](=[O:19])[CH2:16][CH2:15]2)(=[O:9])=[O:8])=[CH:3][CH:2]=1

Inputs

Step One
Name
p-Toluenesulfonyl chloride
Quantity
23.65 g
Type
reactant
Smiles
C1(=CC=C(C=C1)S(=O)(=O)Cl)C
Name
(±)-dihydro-5-hydroxymethyl-2(3H)-furanone
Quantity
11.07 g
Type
reactant
Smiles
OCC1CCC(O1)=O
Name
pyridine
Quantity
15.4 mL
Type
reactant
Smiles
N1=CC=CC=C1
Name
methylene chloride
Quantity
300 mL
Type
solvent
Smiles
C(Cl)Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
The solution was then washed with water (2×100 mL), 0.5 n HCl until the washings
CUSTOM
Type
CUSTOM
Details
After drying
CONCENTRATION
Type
CONCENTRATION
Details
concentrating
CUSTOM
Type
CUSTOM
Details
the residue was triturated with toluene

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
title compound
Type
product
Smiles
C1(=CC=C(C=C1)S(=O)(=O)OCC1CCC(O1)=O)C
Measurements
Type Value Analysis
AMOUNT: MASS 19.63 g
YIELD: PERCENTYIELD 76%
YIELD: CALCULATEDPERCENTYIELD 76.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US06127540

Procedure details

p-Toluenesulfonyl chloride (23.65 g, 124.03 mmol) was added portion wise to a solution of (±)-dihydro-5-hydroxymethyl-2(3H)-furanone (example 56) (11.07 g, 95.43 mmol) and pyridine (15.4 mL, 190.86 mmol) in methylene chloride (300 mL) at 0° C. The solution was allowed to warm to rt and stirred overnight. The solution was then washed with water (2×100 mL), 0.5 n HCl until the washings were acidic and finally with saturated NaHCO3. After drying and concentrating, the residue was triturated with toluene to give the title compound as a white solid (19.63 g, 76%).
Name
p-Toluenesulfonyl chloride
Quantity
23.65 g
Type
reactant
Reaction Step One
Name
(±)-dihydro-5-hydroxymethyl-2(3H)-furanone
Quantity
11.07 g
Type
reactant
Reaction Step One
Name
pyridine
Quantity
15.4 mL
Type
reactant
Reaction Step One
Name
methylene chloride
Quantity
300 mL
Type
solvent
Reaction Step One
Name
title compound
Yield
76%

Identifiers

REACTION_CXSMILES
[C:1]1([CH3:11])[CH:6]=[CH:5][C:4]([S:7](Cl)(=[O:9])=[O:8])=[CH:3][CH:2]=1.[OH:12][CH2:13][CH:14]1[O:18][C:17](=[O:19])[CH2:16][CH2:15]1.N1C=CC=CC=1>C(Cl)Cl>[C:1]1([CH3:11])[CH:6]=[CH:5][C:4]([S:7]([O:12][CH2:13][CH:14]2[O:18][C:17](=[O:19])[CH2:16][CH2:15]2)(=[O:9])=[O:8])=[CH:3][CH:2]=1

Inputs

Step One
Name
p-Toluenesulfonyl chloride
Quantity
23.65 g
Type
reactant
Smiles
C1(=CC=C(C=C1)S(=O)(=O)Cl)C
Name
(±)-dihydro-5-hydroxymethyl-2(3H)-furanone
Quantity
11.07 g
Type
reactant
Smiles
OCC1CCC(O1)=O
Name
pyridine
Quantity
15.4 mL
Type
reactant
Smiles
N1=CC=CC=C1
Name
methylene chloride
Quantity
300 mL
Type
solvent
Smiles
C(Cl)Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
The solution was then washed with water (2×100 mL), 0.5 n HCl until the washings
CUSTOM
Type
CUSTOM
Details
After drying
CONCENTRATION
Type
CONCENTRATION
Details
concentrating
CUSTOM
Type
CUSTOM
Details
the residue was triturated with toluene

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
title compound
Type
product
Smiles
C1(=CC=C(C=C1)S(=O)(=O)OCC1CCC(O1)=O)C
Measurements
Type Value Analysis
AMOUNT: MASS 19.63 g
YIELD: PERCENTYIELD 76%
YIELD: CALCULATEDPERCENTYIELD 76.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.